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Compound of Interest

Compound Name: Acifran
CAS No.: 77103-91-4
Cat. No.: B15604001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Acifran is a synthetic, orally active hypolipidemic agent. It is a structural analog of niacin and
functions as a potent agonist for niacin receptors.

Property Value Citation(s)
CAS Number 72420-38-3 [1][2]
Molecular Formula C12H1004 [1][2]
Molecular Weight 218.21 g/mol [1][2]

5-methyl-4-oxo-5-phenyl-4,5-
IUPAC Name ) ) ) [1]
dihydrofuran-2-carboxylic acid

Synonyms AY-25712, Reductol [1]
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Mechanism of Action and Signaling Pathways

Acifran exerts its effects primarily through the activation of two G protein-coupled receptors
(GPCRs): GPR109A (also known as Hydroxycarboxylic Acid Receptor 2, HCAz) and, to a
lesser extent, GPR109B (HCAs). These receptors are predominantly expressed in adipocytes
and immune cells.

Gai-Mediated Inhibition of Adenylyl Cyclase

Upon binding to GPR109A, Acifran induces a conformational change in the receptor, leading
to the activation of an associated inhibitory G protein (Gai). The activated Gai subunit then
inhibits the enzyme adenylyl cyclase. This inhibition results in a decrease in the intracellular
concentration of the second messenger cyclic adenosine monophosphate (cCAMP). The
reduction in cAMP levels in adipocytes leads to the inhibition of hormone-sensitive lipase,
which in turn reduces the lipolysis of triglycerides and decreases the release of free fatty acids
into the bloodstream. This is the principal mechanism behind Acifran's triglyceride-lowering
effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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